3-(2-chloro-6-fluorophenyl)-5-methyl-N-(4-methyl-1,3-thiazol-2-yl)-4-isoxazolecarboxamide

• IUPAC Name: 3-(2-chloro-6-fluorophenyl)-5-methyl-N-(4-methyl-1,3-thiazol-2-yl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C15H11ClFN3O2S/c1-7-6-23-15(18-7)19-14(21)11-8(2)22-20-13(11)12-9(16)4-3-5-10(12)17/h3-6H,1-2H3,(H,18,19,21)
• InChI Key: KORCBUIZRYKGOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C2=C(ON=C2C3=C(C=CC=C3Cl)F)C
• Molecular Formula: C15H11ClFN3O2S
• Molecular Weight: 351.8 g/mol

Description

The chemical compound belongs to a class of molecules that often exhibit significant biological activity, making them subjects of interest in medicinal chemistry and drug design. Compounds featuring isoxazole and thiazole rings, such as the one described, are researched for various pharmacological activities due to their heterocyclic nature, which often imparts unique physicochemical properties suitable for drug development.

Synthesis Analysis

The synthesis of complex molecules featuring isoxazole and thiazole moieties typically involves multi-step organic reactions, including the formation of the heterocyclic rings, halogenation, and functionalization steps. For similar compounds, methods such as the Hantzsch thiazole synthesis condition have been utilized to yield specific substituted thiazoles (Uwabagira, Sarojini, & Poojary, 2018)(Uwabagira et al., 2018).

Molecular Structure Analysis

The molecular structure of compounds containing isoxazole and thiazole rings can be characterized by techniques such as X-ray crystallography, providing insights into the arrangement of atoms and the geometry around the heterocyclic cores. These analyses reveal the planarity or non-planarity of the molecular framework, which influences its interaction with biological targets (Dong, Quan, Zhu, & Li, 2002)(Dong et al., 2002).